Cas no 185424-25-3 (Methanesulfonic acid, trifluoro-, 1-(trifluoromethyl)heptyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 1-(trifluoromethyl)heptyl ester
• CAS No: 185424-25-3
• MF: C₉H₁₄F₆O₃S
• MW: 316.261083126068
• CID: 2785081
• Update Time: 2023-08-07

Methanesulfonic acid, trifluoro-, 1-(trifluoromethyl)heptyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 1-(trifluoromethyl)heptyl ester
• Trifluoromethanesulfonic acid 1-(trifluoromethyl)heptyl ester

• Inchi： 1S/C9H14F6O3S/c1-2-3-4-5-6-7(8(10,11)12)18-19(16,17)9(13,14)15/h7H,2-6H2,1H3
• InChI Key： MOPQADBHDPUSHZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC(C(F)(F)F)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 354
• XLogP3: 4.9
• Topological Polar Surface Area: 51.8